Cas no 34701-53-6 (Incensole Acetate)

Conclusion: incensole acetate is the main component of frankincense resin, which has neuroprotective effect on neuronal injury in traumatic and ischemic brain injury Incensole acetate reduced the amount of a β 25-35 triggered apoptosis

Incensole Acetate structure

Product Name:Incensole Acetate

CAS No:34701-53-6

Molecular Formula:C₂₂H₃₆O₃

Molecular Weight:348.5194

CID:1123978

PubChem ID:73755086

Incensole Acetate Properties

Names and Identifiers

- Incensole acetate
- (1R,2S,5E,9E,12S)-rel-1,5,9-Trimethyl-12-(1-methylethyl)-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-ol 2-acetate
- rel-(1R,2S,5E,9E,12S)-12-isopropyl-1,5,9-trimethyl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl acetate
- Acetyl incensole
- CID 102004668
- Incensol acetate
- GTPL4220
- CID 73755086
- 34701-53-6
- 1,5,9-trimethyl-12-(propan-2-yl)-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl acetate
- FT-0775621
- (1,5,9-trimethyl-12-propan-2-yl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl) acetate
- [(1R,2S,5E,9E,12S)-1,5,9-trimethyl-12-propan-2-yl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl] acetate
- CCG-268019
- MS-25381
- CHEMBL3979367
- DTXSID20901308
- BDBM50197958
- AKOS040760463
- s9033
- CS-0032104
- HY-N4098
- InChIKey： HVBACKJYWZTKCA-UHFFFAOYSA-N
- Inchi： 1S/C22H36O3/c1-16(2)22-13-12-18(4)9-7-8-17(3)10-11-20(24-19(5)23)21(6,25-22)14-15-22/h8,12,16,20H,7,9-11,13-15H2,1-6H3
- SMILES： O1C2(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])=C([H])C([H])([H])C([H])([H])C(C([H])([H])[H])=C([H])C([H])([H])C1(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H])OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 348.266445g/mol
Surface Charge: 0
XLogP3: 4.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 348.266445g/mol
Monoisotopic Mass: 348.266445g/mol
Topological Polar Surface Area: 35.5Å²
Heavy Atom Count: 25
Complexity: 546
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Covalently-Bonded Unit Count: 1
Molecular Weight: 348.5

Experimental Properties

LogP: 5.73870
PSA: 35.53000
Solubility: Almost insoluble (0.013 g/l) (25 º C),
Color/Form: Powder
Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),

Incensole Acetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI2T-1mg	Incensole acetate	34701-53-6	99%	1mg	$105.00	2024-05-04
A2B Chem LLC	AF82501-1mg	Incensole acetate	34701-53-6	99%	1mg	$51.00
Aaron	AR00CIB5-1mg	Incensole acetate	34701-53-6	98%	1mg	$79.00
Ambeed	A987615-1mg	(1R,2S,5E,9E,12S)-12-Isopropyl-1,5,9-trimethyl-15-oxabicyclo[10.2.1]pentadeca-5,9-dien-2-yl acetate	34701-53-6	99%	1mg	$78.0	2025-02-27
ChemFaces	CFN93207-20mg	Incensole acetate	34701-53-6	>=98%	20mg	$318
ChemScence	CS-0032104-5mg	Incensole Acetate	34701-53-6	99.08%	5mg	$134.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1717-1000mg	Incensole acetate	34701-53-6	98%	1g	$990	2021-12-27
LKT Labs	I524088-1 mg	Incensol Acetate	34701-53-6	≥98%	1mg	$109.00	2023-07-11
MedChemExpress	HY-N4098-5mg	Incensole Acetate	34701-53-6	99.08%	5mg	￥1000	2024-07-21
PhytoLab	83861-50mg	Incensole acetate	34701-53-6	≥ 95.0 %	50mg	€958.5

Incensole Acetate Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:34701-53-6)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:34701-53-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:34701-53-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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2. Identifying the charge generation dynamics in Cs+-based triple cation mixed perovskite solar cells†

Manuel Salado,Ramesh K. Kokal,Laura Calio,Samrana Kazim,Melepurath Deepa,Shahzada Ahmad Phys. Chem. Chem. Phys., 2017,19, 22905-22914
3. Expression of concern: LncRNA CASC2 inhibits autophagy and promotes apoptosis in non-small cell lung cancer cells via regulating the miR-214/TRIM16 axis

RSC Adv., 2022,12, 5890-5890
4. One-pot synthesis of 2-naphthols from nitrones and MBH adducts via decarboxylative N–O bond cleavage†

Sang Hoon Han,Ashok Kumar Pandey,Heeyoung Lee,Saegun Kim,Dahye Kang,Young Hoon Jung,Hyung Sik Kim,In Su Kim Org. Chem. Front., 2018,5, 3210-3218
5. Obtention of biodiesel through an enzymatic two-step process. Study of its performance and characteristic emissions†

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6. Front cover

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7. A novel supramolecular metallogel-based high-resolution anion sensor array†

Qi Lin,Tao-Tao Lu,Xin Zhu,Bin Sun,Qing-Ping Yang,Tai-Bao Wei Chem. Commun., 2015,51, 1635-1638
8. A low-crystalline ruthenium nano-layer supported on praseodymium oxide as an active catalyst for ammonia synthesis†

Kazuya Imamura,Yukiko Kawano,Shin-ichiro Miyahara,Tomokazu Yamamoto,Syo Matsumura,Katsutoshi Nagaoka Chem. Sci., 2017,8, 674-679
9. An in situ approach to functionalize metal–organic frameworks with tertiary aliphatic amino groups†

Fu-Gui Xi,Wei Sun,Zhi-yun Dong,Ning-Ning Yang,Teng Gong,En-Qing Gao Chem. Commun., 2020,56, 13177-13180
10. Observation of a bcc-like framework in polyhydrido copper nanoclusters†

Qi-Lin Guo,Bao-Liang Han,Cun-Fa Sun,Zhi Wang,Yunwen Tao,Jin-Qing Lin,Geng-Geng Luo,Chen-Ho Tung,Di Sun Nanoscale, 2021,13, 19642-19649

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